![molecular formula C15H21NO3 B7577255 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid](/img/structure/B7577255.png)
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid
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Overview
Description
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid, also known as EBEA, is a synthetic compound that has been extensively studied for its potential use in the treatment of various neurological disorders. It belongs to the class of compounds known as nootropics, which are substances that enhance cognitive function and memory.
Mechanism of Action
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid works by increasing the levels of acetylcholine, a neurotransmitter that is involved in memory and learning. It also enhances the activity of glutamate receptors, which are involved in synaptic plasticity and memory formation.
Biochemical and physiological effects:
This compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It also increases the levels of cyclic AMP (cAMP), a molecule that is involved in intracellular signaling.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it can be difficult to obtain and can be expensive.
Future Directions
There are several future directions for research on 3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of interest is its potential use in enhancing cognitive function in healthy individuals. Further studies are needed to fully understand the potential benefits and limitations of this compound.
Synthesis Methods
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid can be synthesized through the reaction of 3-nitrobenzoic acid with 2-aminoethyl-2-ethylbutyrate. The reaction is carried out in the presence of a reducing agent and a catalyst, and the resulting product is purified through recrystallization.
Scientific Research Applications
3-[2-(2-Ethylbutanoylamino)ethyl]benzoic acid has been extensively studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to enhance cognitive function and memory in animal models, and has also been found to have neuroprotective effects.
properties
IUPAC Name |
3-[2-(2-ethylbutanoylamino)ethyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-3-12(4-2)14(17)16-9-8-11-6-5-7-13(10-11)15(18)19/h5-7,10,12H,3-4,8-9H2,1-2H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXZYFEYOXTWUCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)NCCC1=CC(=CC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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